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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064 Get Quote

For professionals in research, science, and drug development, a precise understanding of

chemical compounds is paramount. This guide provides a comprehensive overview of Methyl
2-acetoxypropanoate, including its various synonyms found in scientific literature, key

quantitative data, and detailed experimental protocols.

Synonyms and Identification
Methyl 2-acetoxypropanoate is known by several names in scientific and commercial

contexts. Accurate identification is crucial for literature searches and procurement. The primary

identifier for this compound is its CAS (Chemical Abstracts Service) number.

Synonym CAS Number

Methyl 2-acetoxypropanoate 6284-75-9

Methyl 2-acetyloxypropanoate 6284-75-9

Methyl 2-acetoxypropionate 6284-75-9

Propanoic acid, 2-(acetyloxy)-, methyl ester 6284-75-9

Methyl (R)-2-acetoxypropanoate 6284-75-9

Quantitative Data
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A summary of the key physical and chemical properties of Methyl 2-acetoxypropanoate is

presented below. These values are essential for experimental design and computational

modeling.

Property Value Source

Molecular Formula C₆H₁₀O₄ PubChem[1]

Molecular Weight 146.14 g/mol PubChem[1]

Boiling Point 172.4°C at 760 mmHg Guidechem[2]

Density 1.083 g/cm³ Guidechem[2]

Refractive Index 1.408 Guidechem[2]

Water Solubility 81.2 g/L at 25°C (estimate) ChemicalBook[3]

LogP 0.11100 Guidechem[2]

Experimental Protocols
Detailed methodologies for the synthesis and a common reaction of Methyl 2-
acetoxypropanoate are provided below.

Protocol 1: Synthesis of Methyl 2-acetoxypropanoate via
Acetylation of Methyl Lactate
This protocol describes the synthesis of Methyl 2-acetoxypropanoate by the reaction of

methyl lactate with acetic anhydride.

Materials:

Methyl lactate

Acetic anhydride

Pyridine (catalyst)

Diethyl ether (solvent)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://wap.guidechem.com/dictionary/en/6284-75-9.html
https://wap.guidechem.com/dictionary/en/6284-75-9.html
https://wap.guidechem.com/dictionary/en/6284-75-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71874010.htm
https://wap.guidechem.com/dictionary/en/6284-75-9.html
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, combine methyl lactate (1 equivalent) and pyridine (1.2 equivalents).

Cool the mixture in an ice bath and slowly add acetic anhydride (1.2 equivalents) dropwise

with stirring.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 12-16 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, dilute the mixture with diethyl ether.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude Methyl 2-acetoxypropanoate.

Purify the crude product by fractional distillation under reduced pressure.
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Protocol 2: Conversion of Methyl 2-acetoxypropanoate
to Methyl Acrylate
This protocol is adapted from patent literature and describes the thermal conversion of Methyl
2-acetoxypropanoate.

Materials:

Methyl 2-acetoxypropanoate (MAPA)

Inert gas (e.g., Nitrogen)

Tube furnace reactor

Gas flow controllers

Condensation trap

Gas chromatograph (GC) for analysis

Procedure:

Set up a tube furnace reactor packed with an inert material (e.g., quartz chips).

Establish a continuous flow of an inert gas (e.g., Nitrogen at 80 mL/min) through the reactor.

Heat the furnace to the desired reaction temperature (e.g., 560 °C).

Introduce a liquid feed of Methyl 2-acetoxypropanoate into a vaporizer to create a gaseous

mixture with the inert gas.

Pass the gaseous mixture through the heated tube reactor.

The product stream exiting the reactor is cooled in a condensation trap to collect the liquid

products.

Analyze the collected liquid product by gas chromatography (GC) to determine the molar

yield and selectivity of methyl acrylate.
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Visualizations
Signaling Pathways
Currently, there is no specific signaling pathway in which Methyl 2-acetoxypropanoate has

been identified as a key signaling molecule in the available scientific literature. Therefore, a

diagram for a signaling pathway cannot be provided.

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and purification of Methyl
2-acetoxypropanoate.
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Caption: General workflow for the synthesis and purification of Methyl 2-acetoxypropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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